N-(alpha-Chlorophenylacetyl)glycine, ethyl ester

• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol
• IUPAC Name: ethyl 2-[(2-chloro-2-phenylacetyl)amino]acetate
• InChI: InChI=1S/C12H14ClNO3/c1-2-17-10(15)8-14-12(16)11(13)9-6-4-3-5-7-9/h3-7,11H,2,8H2,1H3,(H,14,16)
• InChI Key: KQUXACDDJDFLAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C(C1=CC=CC=C1)Cl

Description

N-(alpha-Chlorophenylacetyl)glycine, ethyl ester is a useful research compound. Its molecular formula is C12H14ClNO3 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.0 g (0.11 m) α-chlorophenylacetyl chloride and 14.0 g (0.10 m) glycine ethyl ester hydrochloride are suspended in 500 ml toluene and the mixture is heated to reflux overnight. The reaction mixture is filtered, and after the solvent is removed, the residual solid is recrystallized from cyclohexane to give 22 g (86% yield) of the title compound, which has a melting point of 88°-9° C.